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Compound of Interest

Compound Name: NH2-PEG3 hydrochloride

Cat. No.: B3167813 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of NH2-PEG3 hydrochloride, a versatile

amine-terminated polyethylene glycol (PEG) linker, for researchers, scientists, and

professionals in drug development. This document details its chemical structure, molecular

weight, and its pivotal role in the synthesis of Proteolysis Targeting Chimeras (PROTACs),

along with comprehensive experimental protocols.

Physicochemical Properties
NH2-PEG3 hydrochloride is a hydrophilic linker commonly employed in bioconjugation and

drug discovery. Its key quantitative properties are summarized in the table below.
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Property Value Reference

Chemical Name

1-(2-aminoethoxy)-2-(2-

methoxyethoxy)ethane

hydrochloride

Molecular Formula C6H16ClNO3 [1]

Molecular Weight 185.65 g/mol [1]

CAS Number 92505-84-5 [1]

Appearance Liquid or low-melting solid

Solubility
Soluble in Water, DMSO, and

DMF
[2]

Storage (Solid)
Store at -20°C, keep in dry and

avoid sunlight
[3]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)
[4][5]

Application in PROTAC Synthesis
NH2-PEG3 hydrochloride serves as a flexible linker in the modular synthesis of PROTACs.

PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein

of interest (POI), leading to the ubiquitination and subsequent degradation of the POI by the

proteasome. The PEG3 linker connects the POI-binding ligand to the E3 ligase-binding ligand,

and its length and flexibility are critical for the formation of a stable and productive ternary

complex (POI-PROTAC-E3 ligase). The hydrophilic nature of the PEG linker can also enhance

the solubility and cell permeability of the resulting PROTAC.

The synthesis is a stepwise process, typically involving the formation of stable amide bonds

between the amine group of the linker and carboxylic acid functionalities on the ligands.

Logical Workflow for PROTAC Synthesis
The following diagram illustrates a general workflow for the synthesis of a PROTAC using an

amine-PEG3 linker.
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Caption: A modular workflow for the synthesis of a PROTAC using NH2-PEG3-HCl.

Experimental Protocols
The following protocols provide detailed methodologies for the handling of NH2-PEG3
hydrochloride and its use in a representative amide coupling reaction. These protocols may

require optimization for specific ligands and reaction conditions.

Handling and Storage of Stock Solutions
Objective: To prepare and store stock solutions of NH2-PEG3 hydrochloride for use in

bioconjugation reactions.

Materials:

NH2-PEG3 hydrochloride

Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide

(DMSO))

Inert gas (e.g., argon or nitrogen)

Appropriate vials with septa

Procedure:
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Allow the vial of NH2-PEG3 hydrochloride to equilibrate to room temperature before

opening to prevent moisture condensation.

Under an inert atmosphere, dissolve the NH2-PEG3 hydrochloride in the chosen

anhydrous solvent to a desired concentration (e.g., 100 mg/mL).

If not for immediate use, aliquot the stock solution into smaller volumes in tightly sealed vials

to minimize freeze-thaw cycles and exposure to moisture.

Store the stock solutions at -20°C or -80°C for long-term stability.[4][5]

Amide Bond Formation with a Carboxylic Acid-
Functionalized Molecule
Objective: To couple NH2-PEG3 hydrochloride to a molecule containing a carboxylic acid to

form a stable amide bond.

Materials:

Carboxylic acid-functionalized molecule (e.g., a POI or E3 ligase ligand)

NH2-PEG3 hydrochloride stock solution

Anhydrous DMF

Amide coupling reagents:

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate)

DIPEA (N,N-Diisopropylethylamine)

Reaction vessel and magnetic stirrer

Inert atmosphere (e.g., nitrogen or argon)

Purification system (e.g., Reverse-Phase High-Performance Liquid Chromatography (RP-

HPLC))
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Procedure:

Reaction Setup: In a clean, dry reaction vessel under an inert atmosphere, dissolve the

carboxylic acid-functionalized molecule (1.0 equivalent) in anhydrous DMF.

Activation: Add HATU (1.2 equivalents) and DIPEA (2.0 equivalents) to the solution. Stir the

mixture for 15-30 minutes at room temperature to pre-activate the carboxylic acid.[1]

Coupling: Slowly add the NH2-PEG3 hydrochloride solution (1.1 equivalents) to the

activated carboxylic acid mixture.

Reaction: Stir the reaction mixture at room temperature for 4-12 hours. The progress of the

reaction should be monitored by a suitable analytical technique, such as Liquid

Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, quench the reaction with water. Extract the product

with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers

with water and brine, then dry over anhydrous sodium sulfate.

Purification: Concentrate the organic layer under reduced pressure. Purify the crude product

by RP-HPLC to obtain the desired conjugate.[6]

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as LC-MS and Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

General Workflow for PROTAC Characterization
Following successful synthesis and purification, the biological activity of the PROTAC must be

evaluated.

Purified PROTAC
Ternary Complex
Formation Assay

(e.g., TR-FRET, FP)

Evaluate Binding Cellular Degradation
Assay (Western Blot)

Confirm Degradation Downstream
Functional Assays

Assess Cellular Effect DMPK & Stability
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Determine Drug-like Properties Optimized PROTAC
Candidate
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Caption: A typical workflow for the biological characterization of a synthesized PROTAC.
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Conclusion
NH2-PEG3 hydrochloride is a fundamental building block in modern drug discovery,

particularly in the burgeoning field of targeted protein degradation. Its defined structure,

hydrophilicity, and reactive amine functionality provide a reliable and versatile tool for the

synthesis of complex biomolecules like PROTACs. The experimental protocols and workflows

detailed in this guide offer a comprehensive starting point for researchers aiming to leverage

the properties of this linker in their work. Careful execution of these methods, coupled with

rigorous purification and characterization, is paramount to the successful development of novel

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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